Cas no 59962-72-0 (1,2-Benzenediol, 4-[1-amino-2-(3,4,5-trimethoxyphenyl)ethyl]-)
59962-72-0 structure
Product Name:1,2-Benzenediol, 4-[1-amino-2-(3,4,5-trimethoxyphenyl)ethyl]-
CAS No:59962-72-0
MF:C17H21NO5
MW:319.352345228195
CID:336664
PubChem ID:12297294
Update Time:2025-04-19
1,2-Benzenediol, 4-[1-amino-2-(3,4,5-trimethoxyphenyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediol, 4-[1-amino-2-(3,4,5-trimethoxyphenyl)ethyl]-
- 4-[1-amino-2-(3,4,5-trimethoxyphenyl)ethyl]benzene-1,2-diol
- DTXSID70485744
- 59962-72-0
- CHEMBL3305675
-
- Inchi: 1S/C17H21NO5/c1-21-15-7-10(8-16(22-2)17(15)23-3)6-12(18)11-4-5-13(19)14(20)9-11/h4-5,7-9,12,19-20H,6,18H2,1-3H3
- InChI Key: NTYUWKSKVQIIGW-UHFFFAOYSA-N
- SMILES: O(C)C1C(=C(C=C(C=1)CC(C1C=CC(=C(C=1)O)O)N)OC)OC
Computed Properties
- Exact Mass: 319.14203
- Monoisotopic Mass: 319.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 94.2Ų
Experimental Properties
- PSA: 94.17
1,2-Benzenediol, 4-[1-amino-2-(3,4,5-trimethoxyphenyl)ethyl]- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
59962-72-0 (1,2-Benzenediol, 4-[1-amino-2-(3,4,5-trimethoxyphenyl)ethyl]-) Related Products
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